![molecular formula C7H9N3O2S B2562128 allyl N-(4-methyl-1,2,3-thiadiazol-5-yl)carbamate CAS No. 343373-69-3](/img/structure/B2562128.png)
allyl N-(4-methyl-1,2,3-thiadiazol-5-yl)carbamate
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Overview
Description
Scientific Research Applications
1. Molecular Structure Analysis
- Allyl N-(4-methyl-1,2,3-thiadiazol-5-yl)carbamate and similar compounds have been studied for their molecular structure using techniques like NMR spectroscopy and X-ray diffraction. These studies are crucial for understanding the physical and chemical properties of these compounds (Strzemecka & Urbańczyk-Lipkowska, 2010).
2. Ligand Behavior in Coordination Chemistry
- Research has explored the coordinating behavior of allyl derivatives of 1,3,4-thiadiazoles, particularly in relation to transition metal ions. This is significant in the field of organometallic chemistry and crystal engineering (Ardan et al., 2017).
3. Potential in Agrochemicals
- Thiadiazole-containing compounds, including variants of allyl N-(4-methyl-1,2,3-thiadiazol-5-yl)carbamate, have been explored as potential lead compounds in agrochemicals, especially fungicides. Their synthesis and biological activity are key areas of interest (Fan et al., 2010).
4. Antimicrobial Applications
- Various derivatives of 1,3,4-thiadiazoles, including those with structural similarities to allyl N-(4-methyl-1,2,3-thiadiazol-5-yl)carbamate, have been investigated for their antimicrobial properties. This research is crucial in developing new antibiotics and antifungal agents (Laddi & Desai, 2016).
5. Synthesis and Characterization
- The synthesis of novel carbamate ligands derived from thiadiazole compounds, including allyl variants, and their metal complexes have been studied. These findings contribute to advancements in synthetic organic chemistry and materials science (Görgülü & Cukurovalı, 2002).
6. Antiviral Potential
- Thiadiazole-based molecules, related to allyl N-(4-methyl-1,2,3-thiadiazol-5-yl)carbamate, have been assessed for their potential against viruses, including COVID-19. This research is part of ongoing efforts to find new treatments for viral infections (Rashdan et al., 2021).
Mechanism of Action
Target of Action
Similar compounds have been found to target the signal transducer and activator of transcription 3 (stat3), which is an attractive target for cancer treatment .
Mode of Action
It can be inferred that similar compounds inhibit the interleukin-6 (il-6)/jak/stat3 pathway .
Biochemical Pathways
Similar compounds have been found to inhibit the il-6/jak/stat3 pathway .
Result of Action
Similar compounds have been found to exhibit anti-proliferative activity against cancer cells with overactive stat3, inducing cell cycle arrest and apoptosis .
properties
IUPAC Name |
prop-2-enyl N-(4-methylthiadiazol-5-yl)carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O2S/c1-3-4-12-7(11)8-6-5(2)9-10-13-6/h3H,1,4H2,2H3,(H,8,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQRKMHZBFOMGRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)NC(=O)OCC=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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